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Compound of Interest

Compound Name: 2-Methyl-1-heptene

Cat. No.: B091929 Get Quote

This guide provides immediate and essential safety protocols and logistical information for the

handling and disposal of 2-Methyl-1-heptene. It is intended for researchers, scientists, and

drug development professionals to ensure safe laboratory practices.

Chemical and Physical Properties

A summary of key quantitative data for 2-Methyl-1-heptene is presented below for easy

reference.

Property Value

CAS Number 15870-10-7[1][2]

Molecular Formula C₈H₁₆[3]

Molecular Weight 112.21 g/mol [1][3]

Appearance Colorless to Almost colorless clear liquid

Boiling Point 117-120 °C[1][4]

Density 0.713 g/mL at 25 °C[1][4]

Vapor Pressure 38 mmHg (37.7 °C)[1][4]

Flash Point 10 °C (50.0 °F) - closed cup[1][4]
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Hazard Identification and GHS Classification

2-Methyl-1-heptene is classified as a hazardous substance. The following table summarizes

its GHS classifications.

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[3][5][6]

Aspiration Hazard 1

H304: May be fatal if

swallowed and enters

airways[3][5][6]

Signal Word: Danger[1][5]

Personal Protective Equipment (PPE) Selection
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense in

ensuring your safety when handling 2-Methyl-1-heptene.

PPE Selection Workflow
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PPE Selection Workflow for 2-Methyl-1-heptene

Hazard Assessment

PPE Selection

Specific PPE Requirements

Assess Task-Specific Hazards
(e.g., splashing, aerosol generation)

Eye and Face Protection

Risk of Splash?

Skin and Body Protection

Risk of Contact?

Respiratory Protection

Inhalation Risk?

Tightly fitting safety goggles with side-shields (EN 166/NIOSH approved) Chemical-impermeable gloves (e.g., Nitrile)
Inspect before use

Fire/flame resistant and impervious clothing
Lab coat or chemical-resistant apron Full-face respirator if exposure limits are exceeded or irritation is experienced

Click to download full resolution via product page

Caption: PPE selection workflow for handling 2-Methyl-1-heptene.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

1. Engineering Controls and Preparation

Ventilation: Always handle 2-Methyl-1-heptene in a well-ventilated area. A certified chemical

fume hood is recommended.[5][7]
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Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces.

Use non-sparking tools and explosion-proof equipment.[5][8]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[5]

Emergency Equipment: Ensure an emergency eye wash station and safety shower are

readily accessible.[8]

2. Chemical Handling

Avoid Contact: Prevent contact with skin and eyes.[5]

Avoid Inhalation: Avoid breathing vapors, mist, or gas.[5]

Personal Protective Equipment (PPE): Wear the appropriate PPE as determined by your risk

assessment (see PPE Selection Workflow). This includes, at a minimum, safety goggles with

side shields, chemical-impermeable gloves, and a lab coat.[5][9]

Dispensing: When transferring the liquid, use only non-sparking tools and ensure proper

ventilation.[5]

3. Storage

Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[8]

Security: Store in a locked-up area.[5]

Emergency Procedures
Spill Response

Evacuate: Evacuate personnel from the immediate area.[5]

Ventilate: Ensure adequate ventilation of the spill area.
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Containment: Prevent further leakage or spillage if it is safe to do so. Cover drains to prevent

the chemical from entering them.[5]

Clean-up: Use spark-proof tools and explosion-proof equipment. Absorb the spill with inert

material (e.g., dry sand or earth) and place it in a suitable, closed container for disposal.[5][8]

First Aid Measures

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[5]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse the affected

areas with water or shower.[5] If skin irritation occurs, get medical advice/attention.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[8]

If Swallowed: Do NOT induce vomiting. Get emergency medical help immediately.[5]

Disposal Plan
Waste Disposal

Classification: Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[8]

Procedure: Dispose of contents and container to an appropriate treatment and disposal

facility in accordance with applicable laws and regulations.[5] Do not let the product enter

drains.[7] Contaminated packaging should be disposed of in the same manner as the

product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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